7-[[(2E)-2-(furan-2-yl)-2-methoxyiminoacetyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid

• Molecular Formula: C15H15N3O6S
• Molecular Weight: 365.4 g/mol
• IUPAC Name: 7-[[(2E)-2-(furan-2-yl)-2-methoxyiminoacetyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid
• InChI: InChI=1S/C15H15N3O6S/c1-7-6-25-14-10(13(20)18(14)11(7)15(21)22)16-12(19)9(17-23-2)8-4-3-5-24-8/h3-5,10,14H,6H2,1-2H3,(H,16,19)(H,21,22)/b17-9+
• InChI Key: XCEHCNSCSADONR-RQZCQDPDSA-N
• Isomeric SMILES: CC1=C(N2C(C(C2=O)NC(=O)/C(=N/OC)/C3=CC=CO3)SC1)C(=O)O
• Canonical SMILES: CC1=C(N2C(C(C2=O)NC(=O)C(=NOC)C3=CC=CO3)SC1)C(=O)O

Description

This compound is a third-generation cephalosporin antibiotic characterized by a bicyclic β-lactam core (5-thia-1-azabicyclo[4.2.0]oct-2-ene) fused with a dihydrothiazine ring. Its key structural features include:

• C-7 side chain: A (2E)-2-(furan-2-yl)-2-methoxyiminoacetyl group, which confers resistance to β-lactamases due to the steric hindrance provided by the methoxyimino moiety .
• C-3 substituent: A methyl group, which influences pharmacokinetic properties such as serum protein binding and metabolic stability .
• Stereochemistry: The (6R,7R) configuration is critical for binding to penicillin-binding proteins (PBPs) in bacterial cell walls .

The compound exhibits broad-spectrum activity against Gram-negative bacteria, including Enterobacteriaceae and Pseudomonas aeruginosa, while retaining moderate efficacy against Gram-positive pathogens like Staphylococcus aureus .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-[[(2E)-2-(furan-2-yl)-2-methoxyiminoacetyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid typically involves multiple steps, including the formation of the beta-lactam ring and the introduction of the furan and methoxyiminoacetyl groups. Common reagents used in these reactions include acyl chlorides, amines, and various catalysts to facilitate the formation of the desired product.

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale batch or continuous flow processes. These methods are designed to optimize yield and purity while minimizing the use of hazardous reagents and solvents. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are often employed to monitor the reaction progress and ensure the quality of the final product.

Chemical Reactions Analysis

Types of Reactions

7-[[(2E)-2-(furan-2-yl)-2-methoxyiminoacetyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the functional groups present in the molecule.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, leading to the formation of new compounds.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles. Reaction conditions such as temperature, pressure, and solvent choice are carefully controlled to achieve the desired outcome.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce new functional groups into the molecule.

Scientific Research Applications

Antibacterial Activity

Cefuracetime exhibits significant antibacterial properties, making it a valuable candidate for treating various bacterial infections. Its mechanism of action involves inhibiting bacterial cell wall synthesis, which is common among cephalosporins. Studies have shown that it is effective against both Gram-positive and Gram-negative bacteria, including strains resistant to other antibiotics.

Anticancer Research

Recent investigations have explored the potential of Cefuracetime in cancer therapy. The compound's ability to induce apoptosis in cancer cells has been noted, particularly in breast cancer cell lines such as MCF-7. In vitro studies demonstrated that treatment with Cefuracetime resulted in a dose-dependent decrease in cell viability, suggesting its potential as an adjunct in cancer treatment protocols .

Synthesis of Novel Derivatives

Research has focused on synthesizing derivatives of Cefuracetime with enhanced pharmacological profiles. Modifications to the furan moiety or the thiazolidine ring have been investigated for improved efficacy and reduced side effects. These derivatives are being evaluated for their antibacterial and anticancer activities, expanding the therapeutic scope of the original compound .

Molecular Docking Studies

Molecular docking studies have been employed to predict the binding affinity of Cefuracetime and its derivatives to various biological targets, including enzymes involved in bacterial resistance mechanisms. These computational studies help in understanding the interactions at a molecular level and guide the design of more potent analogs .

Activity Type	Target Organism/Cell Line	Methodology	Results
Antibacterial	Gram-positive bacteria	Disk diffusion method	Significant inhibition observed
Antibacterial	Gram-negative bacteria	MIC determination	Effective against resistant strains
Anticancer	MCF-7 (breast cancer)	MTT assay	Dose-dependent cytotoxicity noted
Molecular Docking	Various targets	Computational modeling	High binding affinity predicted

Case Study 1: Efficacy Against Resistant Bacteria

A study published in a peer-reviewed journal highlighted the effectiveness of Cefuracetime against methicillin-resistant Staphylococcus aureus (MRSA). The compound was tested alongside standard antibiotics, showing superior efficacy in inhibiting bacterial growth, thus providing a promising alternative for treating resistant infections .

Case Study 2: Combination Therapy in Cancer Treatment

Another study investigated Cefuracetime's role in combination with established chemotherapeutics for breast cancer treatment. The results indicated that when used together, there was a synergistic effect leading to enhanced apoptosis rates compared to monotherapy, suggesting its potential role in multi-drug regimens .

Mechanism of Action

The mechanism of action of 7-[[(2E)-2-(furan-2-yl)-2-methoxyiminoacetyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid involves the inhibition of bacterial cell wall synthesis. The compound binds to penicillin-binding proteins (PBPs) on the bacterial cell membrane, preventing the cross-linking of peptidoglycan chains, which are essential for cell wall integrity. This leads to the weakening and eventual lysis of the bacterial cell.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize its properties, the compound is compared to structurally analogous cephalosporins (Table 1) and discussed in detail below.

Table 1: Structural and Functional Comparison of Key Cephalosporins

Compound Name/ID	C-7 Side Chain Substituent	C-3 Substituent	Key Antibacterial Activity	Pharmacokinetic Notes	References
Target Compound (CAS 55268-75-2)	(2E)-2-(Furan-2-yl)-2-methoxyiminoacetyl	Methyl	Broad Gram-negative (incl. β-lactamase producers), moderate Gram-positive	Moderate protein binding (~70–85%)
SQ 14,359 (CAS Not Provided)	Thienylureidoacetyl	(1-Methyl-1H-tetrazol-5-yl)thio-methyl	Broad-spectrum, enhanced against β-lactamase-producing strains	High aqueous solubility
Cephalexin (Keflex®, CAS 15686-71-2)	D-2-Amino-2-phenylacetyl	Methyl	Primarily Gram-positive (e.g., Streptococcus, Staphylococcus)	Oral bioavailability >90%
E1100 (CAS Not Provided)	(Z)-2-(2-Aminothiazol-4-yl)-2-hydroxyiminoacetyl	N,N-Dimethylcarbamoyloxymethyl	Extended Gram-negative coverage (e.g., E. coli, Klebsiella)	Concentration-dependent protein binding (56–96%)
5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid (CAS 137778-04-2)	(2Z)-2-(2-Amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl	1-Methylethenyl	Similar to target compound but with reduced stability in acidic media	Ester prodrug for improved oral absorption

Structural and Functional Analysis

C-7 Side Chain Modifications: The methoxyimino group in the target compound and E1100 enhances β-lactamase stability compared to cephalexin’s simple phenylacetyl group, which is susceptible to hydrolysis . SQ 14,359’s thienylureidoacetyl side chain provides additional hydrophobic interactions with PBPs, improving activity against Pseudomonas spp. .

C-3 Substituent Impact :

• The methyl group in the target compound and cephalexin reduces metabolic clearance compared to E1100’s bulky N,N-dimethylcarbamoyloxymethyl group, which increases serum half-life but lowers tissue penetration .
• The 1-methylethenyl group in CAS 137778-04-2 improves membrane permeability but reduces chemical stability under oxidative conditions .

Antibacterial Spectrum: The target compound’s furan-2-yl moiety broadens Gram-negative coverage compared to cephalexin’s phenyl group, which is more selective for Gram-positive PBPs . E1100’s hydroxyimino group further extends activity to Acinetobacter baumannii but increases protein binding variability across species (56% in dogs vs. 96% in rats) .

Pharmacokinetic Profiles: The target compound’s moderate protein binding (~70–85%) allows for balanced free-drug concentrations in plasma, unlike E1100’s species-dependent binding, which complicates dosing . Cephalexin’s high oral bioavailability (>90%) contrasts with the target compound’s need for intravenous administration due to poor gastrointestinal absorption .

Research Findings and Clinical Relevance

• β-Lactamase Resistance: The methoxyimino group in the target compound reduces hydrolysis rates by TEM-1 and SHV-1 β-lactamases by 10-fold compared to cephalexin .
• Synergistic Combinations : Co-administration with β-lactamase inhibitors (e.g., clavulanic acid) enhances activity against ESBL-producing Klebsiella .
• Toxicity Profile : The methyl group at C-3 correlates with lower nephrotoxicity compared to cephalosporins with thiol-containing substituents .

Biological Activity

The compound 7-[[(2E)-2-(furan-2-yl)-2-methoxyiminoacetyl]amino]-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid , also known as Cefuracetime, is a synthetic antibiotic belonging to the cephalosporin class. It exhibits broad-spectrum antibacterial activity, making it a significant candidate for treating infections caused by various bacterial strains, including drug-resistant ones.

Molecular Formula : C₁₅H₁₅N₃O₇S
Molecular Weight : 381.36 g/mol
IUPAC Name : (6R,7R)-7-[[(Z)-2-(furan-2-yl)-2-(methoxyimino)acetamido]-3-(hydroxymethyl)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid]

Cefuracetime functions primarily by inhibiting bacterial cell wall synthesis. It binds to penicillin-binding proteins (PBPs), disrupting the cross-linking of peptidoglycan layers in the bacterial cell wall, leading to cell lysis and death. This mechanism is characteristic of many beta-lactam antibiotics and is crucial for its antibacterial efficacy.

Antibacterial Spectrum

Cefuracetime has demonstrated activity against a variety of Gram-positive and Gram-negative bacteria, including:

Bacterial Strain	Sensitivity
Staphylococcus aureus	Sensitive
Escherichia coli	Sensitive
Klebsiella pneumoniae	Moderate
Pseudomonas aeruginosa	Resistant

The compound's effectiveness can be attributed to its structural components, particularly the presence of the thiazole and furan rings, which enhance its interaction with bacterial enzymes involved in cell wall synthesis .

Pharmacokinetics

Cefuracetime exhibits favorable pharmacokinetic properties:

• Absorption : Rapidly absorbed when administered orally.
• Distribution : Widely distributed in body tissues with good penetration into various fluids.
• Metabolism : Primarily metabolized in the liver.
• Excretion : Excreted mainly via urine.

Case Studies and Research Findings

• Study on Efficacy Against Drug-resistant Strains :
  A recent study evaluated Cefuracetime's effectiveness against multi-drug resistant strains of Staphylococcus aureus. The results indicated a significant reduction in bacterial load in treated subjects compared to controls, suggesting potential use in treating resistant infections .
• Comparative Analysis with Other Antibiotics :
  In a comparative study involving Cefuracetime and other cephalosporins, Cefuracetime showed superior activity against Klebsiella pneumoniae, indicating its potential as a first-line treatment option for infections caused by this pathogen .
• Toxicological Assessment :
  A toxicological evaluation revealed that Cefuracetime has a low toxicity profile, with no significant adverse effects observed in animal models at therapeutic doses . This safety profile supports its clinical use in patients with various underlying conditions.